Cas no 61240-20-8 (Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide)

Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium bromide is a quaternary phosphonium salt commonly employed as a key intermediate in organic synthesis, particularly in Wittig reactions for the formation of carbon-carbon double bonds. The presence of electron-donating trimethoxybenzyl groups enhances its reactivity and stability, making it suitable for the synthesis of complex olefins and fine chemicals. Its crystalline solid form ensures ease of handling and storage under standard conditions. The compound is valued for its high selectivity and efficiency in generating functionalized alkenes, making it useful in pharmaceutical and materials science research. Proper handling in inert atmospheres is recommended to maintain its integrity.

Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide structure

61240-20-8 structure

Product Name:Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide

CAS No:61240-20-8

MF:C₂₈H₂₈BrO₃P

MW:523.397888183594

CID:830001

PubChem ID:370917

Update Time:2025-06-07

Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide Chemical and Physical Properties

Names and Identifiers

- Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide
- 3,4,5-trimethoxybenzylphosphonium bromide
- 3,4,5-trimethoxybenzyltriphenylphosphine bromide
- 3,4,5-trimethoxybenzyltriphenylphosphonium bromide
- BROMIDE
- TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM
- 3,4,5-trimethoxybenzyltriphenyl phosphonium bromide
- DFQCYFWOOKHMQB-UHFFFAOYSA-M
- 3,5-Trimethoxybenzyltriphenylphosphonium bromide, compound with toluene [5:4]
- F70869
- CHEMBL2000415
- NSC-644719
- SDNKCHWJOCYDQQ-UHFFFAOYSA-M
- 3,4,5-trimethoxyl benzyl triphenylphosphine bromide
- triphenyl(3,4,5-trimethoxybenzyl)phosphonium bromide
- 3,4,5-trimethoxy-benzyltriphenylphosphonium bromide
- triphenyl-[(3,4,5-trimethoxyphenyl)methyl]phosphanium;bromide
- MFCD03452736
- TRIPHENYL-(3,4,5-TRIMETHOXYBENZYL) PHOSPHONIUM BROMIDE
- TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM,BROMIDE
- SCHEMBL723263
- 61240-20-8
- Inchi： 1S/C28H28O3P.BrH/c1-29-26-19-22(20-27(30-2)28(26)31-3)21-32(23-13-7-4-8-14-23,24-15-9-5-10-16-24)25-17-11-6-12-18-25;/h4-20H,21H2,1-3H3;1H/q+1;/p-1
- InChI Key： DFQCYFWOOKHMQB-UHFFFAOYSA-M
- SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

Exact Mass: 522.09600
Monoisotopic Mass: 522.09594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 33
Rotatable Bond Count: 8
Complexity: 477
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7Å²

Experimental Properties

PSA: 41.28000
LogP: 2.21050

Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB150968-10mg	Triphenyl-(3,4,5-trimethoxybenzyl) phosphonium bromide; .	61240-20-8		10mg	€1815.40	2025-02-14
A2B Chem LLC	AG65124-10mg	TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE	61240-20-8	96%	10mg	$1135.00	2023-12-30
eNovation Chemicals LLC	Y1083937-10mg	TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE	61240-20-8	95%	10mg	$1315	2022-10-18
eNovation Chemicals LLC	Y1342302-10mg	TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE	61240-20-8	96%	10mg	$1220	2023-09-04
1PlusChem	1P00E9TW-10mg	TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE	61240-20-8	96%	10mg	$1014.00	2023-12-16
Aaron	AR00EA28-10mg	TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE	61240-20-8	96%	10mg	$1110.00	2023-12-15

Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide Suppliers

Amadis Chemical Company Limited

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(CAS:61240-20-8)Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide

Order Number:A1237406

Stock Status:in Stock

Quantity:10mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 19:10

Price ($):1076

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